Cas no 1310682-06-4 ((2R)-3-(4-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoic acid)

(2R)-3-(4-Bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoic acid is a chiral, Fmoc-protected amino acid derivative featuring a 4-bromophenyl substituent and a quaternary α-carbon center. Its stereospecific (R)-configuration ensures precise enantioselectivity in peptide synthesis and medicinal chemistry applications. The Fmoc group provides orthogonal protection for the amine functionality, enabling compatibility with standard solid-phase peptide synthesis (SPPS) protocols. The bromophenyl moiety offers a versatile handle for further functionalization via cross-coupling reactions. The compound’s structural rigidity, conferred by the α-methyl group, makes it valuable for studying conformational constraints in bioactive peptides. High purity and well-defined stereochemistry ensure reproducibility in research applications. Suitable for use in pharmaceutical intermediates and peptidomimetic design.
(2R)-3-(4-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoic acid structure
1310682-06-4 structure
Product Name:(2R)-3-(4-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoic acid
CAS No:1310682-06-4
MF:C25H22BrNO4
MW:480.350486278534
MDL:MFCD18782828
CID:5168500
Update Time:2025-05-20

(2R)-3-(4-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • Fmoc-a-methyl-D-4-bromophenylalanine
    • Fmoc-alpha-methyl-d-4-bromophenylalanine
    • E70872
    • Fmoc-alpha-methyl-D-4-bromophenylalanine (Fmoc-D-aMePhe(4-Br)-OH)
    • (2R)-3-(4-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoic acid
    • N-Fmoc-4-bromo-a-methyl-D-phenylalanine
    • MDL: MFCD18782828
    • Inchi: 1S/C25H22BrNO4/c1-25(23(28)29,14-16-10-12-17(26)13-11-16)27-24(30)31-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-13,22H,14-15H2,1H3,(H,27,30)(H,28,29)/t25-/m1/s1
    • InChI Key: PSVZPFIZDGCWIL-RUZDIDTESA-N
    • SMILES: BrC1C=CC(=CC=1)C[C@@](C(=O)O)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 627
  • XLogP3: 5.5
  • Topological Polar Surface Area: 75.6

(2R)-3-(4-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB531005-25 mg
Fmoc-alpha-methyl-D-4-bromophenylalanine (Fmoc-D-aMePhe(4-Br)-OH); .
1310682-06-4
25mg
€276.50 2023-01-19
abcr
AB531005-100 mg
Fmoc-alpha-methyl-D-4-bromophenylalanine (Fmoc-D-aMePhe(4-Br)-OH); .
1310682-06-4
100MG
€466.90 2023-01-19
abcr
AB531005-250 mg
Fmoc-alpha-methyl-D-4-bromophenylalanine (Fmoc-D-aMePhe(4-Br)-OH); .
1310682-06-4
250MG
€885.80 2023-01-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00772234-1g
Fmoc-a-methyl-D-4-bromophenylalanine
1310682-06-4 97%
1g
¥7854.0 2024-04-18
abcr
AB531005-25mg
Fmoc-alpha-methyl-D-4-bromophenylalanine (Fmoc-D-aMePhe(4-Br)-OH); .
1310682-06-4
25mg
€321.30 2025-02-15
abcr
AB531005-100mg
Fmoc-alpha-methyl-D-4-bromophenylalanine (Fmoc-D-aMePhe(4-Br)-OH); .
1310682-06-4
100mg
€563.20 2025-02-15
abcr
AB531005-250mg
Fmoc-alpha-methyl-D-4-bromophenylalanine (Fmoc-D-aMePhe(4-Br)-OH); .
1310682-06-4
250mg
€993.80 2025-02-15
Ambeed
A836056-1g
Fmoc-a-methyl-D-4-bromophenylalanine
1310682-06-4 97%
1g
$1144.0 2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1794946-100mg
Fmoc-a-methyl-D-4-bromophenylalanine
1310682-06-4 95%
100mg
¥4254.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1794946-250mg
Fmoc-a-methyl-D-4-bromophenylalanine
1310682-06-4 95%
250mg
¥8587.00 2024-08-09

(2R)-3-(4-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoic acid Related Literature

Additional information on (2R)-3-(4-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoic acid

Introduction to (2R)-3-(4-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoic Acid

The compound (2R)-3-(4-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoic acid with CAS No. 1310682-06-4 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which incorporates a fluorenylmethyloxycarbonyl (Fmoc) group, a 4-bromophenyl substituent, and a chiral center at the second carbon atom. The presence of these functional groups makes it a valuable substrate for exploring stereochemical reactions and synthetic methodologies.

Recent advancements in asymmetric synthesis have highlighted the importance of chiral centers in organic molecules, particularly in drug discovery. The (R)-configuration at the second carbon of this compound plays a crucial role in determining its pharmacokinetic properties and biological activity. Researchers have employed various stereoselective methods, such as the use of chiral catalysts and auxiliary groups, to synthesize this compound with high enantiomeric excess. These methods have been extensively documented in recent studies, underscoring the compound's potential as a building block for more complex molecular architectures.

The Fmoc group attached to the amino acid residue serves as a protecting group during peptide synthesis, ensuring stability and facilitating precise control over reaction pathways. This feature has made the compound a valuable tool in solid-phase peptide synthesis (SPPS), where it is used to construct bioactive peptides with defined stereochemistry. Recent studies have explored the use of this compound in the synthesis of cyclic peptides, which exhibit promising anti-cancer and anti-inflammatory activities.

The 4-bromophenyl substituent introduces electronic and steric effects that influence the compound's reactivity and solubility properties. Bromine's electron-withdrawing nature enhances the molecule's ability to participate in electrophilic aromatic substitution reactions, while its bulky nature can modulate steric interactions in enzyme active sites. These properties have been leveraged in designing small-molecule inhibitors targeting various disease-related proteins, such as kinases and proteases.

Recent research has focused on optimizing the synthesis of this compound through environmentally friendly methods. For instance, catalytic hydrogenation and enzymatic resolutions have been employed to achieve high yields and reduce waste generation. These green chemistry approaches align with current trends toward sustainable chemical manufacturing and highlight the compound's potential for large-scale production in pharmaceutical applications.

In conclusion, (2R)-3-(4-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoic acid (CAS No. 1310682-06-4) is a versatile molecule with significant implications in organic synthesis and drug discovery. Its unique structure, combined with recent advancements in synthetic methodologies, positions it as a key player in developing novel therapeutic agents. Continued research into its properties and applications will undoubtedly yield further insights into its potential utility across diverse scientific domains.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd